Cas no 2171773-45-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid
• CAS No: 2171773-45-6
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5893997
• PubChem ID: 165513436
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid
• EN300-1516092
• 2171773-45-6

• Inchi： 1S/C25H27N3O6/c29-22-14-28(13-5-12-26-22)24(32)21(10-11-23(30)31)27-25(33)34-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21H,5,10-15H2,(H,26,29)(H,27,33)(H,30,31)
• InChI Key： HPDORYLJEKDUGG-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CC(NCCC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid (CAS No. 2171773-45-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid (CAS No. 2171773-45-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for drug discovery and bioconjugation applications. Researchers and manufacturers are increasingly searching for reliable peptide building blocks, and this compound stands out for its unique structural features.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid incorporates both an Fmoc protecting group and a 1,4-diazepane ring, making it particularly valuable for constructing constrained peptides and macrocyclic compounds. These attributes align with current trends in targeted drug delivery and GPCR modulation, areas where rigidified peptide backbones are often required to enhance bioavailability and receptor binding affinity. Recent publications highlight its role in developing peptide-based therapeutics for metabolic disorders and oncology.

From a synthetic chemistry perspective, the carboxylic acid terminus in this compound allows for straightforward amide coupling reactions using standard activation reagents like HATU or DIC. This feature addresses common queries in peptide synthesis forums regarding efficient side-chain functionalization. Moreover, the 3-oxo-1,4-diazepan-1-yl moiety introduces conformational constraints that mimic natural secondary protein structures, a property highly sought after in rational drug design projects focusing on protein-protein interaction inhibitors.

Quality control of CAS No. 2171773-45-6 typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent pharmaceutical-grade standards. These protocols respond to growing industry demands for traceable synthetic intermediates in GMP manufacturing environments. The compound's stability under SPPS conditions (e.g., piperidine deprotection) makes it a preferred choice over traditional linear analogs, as evidenced by its increasing appearance in patent applications for peptide drugs.

Emerging applications in biomaterials science have further expanded the utility of this compound. Its ability to introduce conformationally restricted linkers into hydrogel matrices has been explored in 3D cell culture systems and tissue engineering scaffolds - topics frequently searched in regenerative medicine databases. The 1,4-diazepane ring provides rotational constraints that can influence material stiffness and degradation kinetics, parameters critical for designing bioresponsive materials.

In computational chemistry studies, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-(3-oxo-1,4-diazepan-1-yl)pentanoic acid serves as a valuable template for molecular docking simulations due to its semi-rigid structure. This addresses frequent researcher inquiries about conformational analysis tools for medium-ring heterocycles. The compound's pharmacophore features (carbonyl groups, nitrogen donors) make it particularly suitable for modeling enzyme-substrate interactions in protease inhibition studies.

Storage and handling recommendations for this compound reflect best practices in laboratory chemical management. It should be maintained at -20°C under anhydrous conditions to preserve the integrity of both the Fmoc group and diazepanone ring - information often requested in chemical handling guidelines. These protocols ensure optimal performance when used in automated peptide synthesizers, which are becoming standard equipment in modern biotechnology core facilities.

The commercial availability of CAS 2171773-45-6 from multiple specialty chemical suppliers demonstrates its established position in the research reagents market. Current supply chain analyses indicate growing demand from contract research organizations (CROs) working on next-generation peptide therapeutics. This trend correlates with increased investment in peptide-based drug development, particularly for chronic disease targets where traditional small molecules show limitations.

Future research directions may explore the compound's potential in click chemistry applications, given the reactivity of its ketone functionality toward hydrazine or hydroxylamine derivatives. Such modifications could enable novel bioconjugation strategies - a hot topic in antibody-drug conjugate (ADC) development circles. The versatility of this multifunctional building block continues to inspire innovative applications across chemical biology and medicinal chemistry research domains.